1,2,5-trimethyl-N-phenylpiperidin-4-amine

• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol
• IUPAC Name: 1,2,5-trimethyl-N-phenylpiperidin-4-amine
• InChI: InChI=1S/C14H22N2/c1-11-10-16(3)12(2)9-14(11)15-13-7-5-4-6-8-13/h4-8,11-12,14-15H,9-10H2,1-3H3
• InChI Key: ULQYBPZNWILIFK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(CN1C)C)NC2=CC=CC=C2

Description

1,2,5-trimethyl-N-phenylpiperidin-4-amine is a chemical compound with a piperidine ring structure. It is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry. The compound’s unique structure allows it to participate in a variety of chemical reactions, making it a valuable substance for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,5-trimethyl-N-phenylpiperidin-4-amine typically involves the reaction of piperidine derivatives with phenylamine under specific conditions. One common method includes the alkylation of piperidine with methyl groups followed by the introduction of a phenyl group through nucleophilic substitution reactions. The reaction conditions often require the use of catalysts and solvents to facilitate the process.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the desired compound. The use of advanced technologies and equipment helps in achieving efficient production while maintaining environmental and safety standards.

Chemical Reactions Analysis

Types of Reactions

1,2,5-trimethyl-N-phenylpiperidin-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions are common, where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, acids, and bases are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives of the original compound.

Scientific Research Applications

1,2,5-trimethyl-N-phenylpiperidin-4-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1,2,5-trimethyl-N-phenylpiperidin-4-amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

1,2,5-trimethyl-N-phenylpiperidin-4-amine can be compared with other similar compounds, such as:

1,2,5-trimethylpiperidin-4-one: Known for its use in the synthesis of pharmaceuticals.

N-phenylpiperidin-4-amine: Shares structural similarities but differs in its chemical properties and applications.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for various research and industrial purposes.